Cas no 28242-18-4 (Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2))
28242-18-4 structure
Product Name:Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2)
CAS No:28242-18-4
MF:C10H20Cl2N4O4
MW:331.196200370789
CID:255740
PubChem ID:206602
Update Time:2025-04-19
Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2)
- bis(3-amino-3-iminopropyl) butanedioate,dihydrochloride
- DTXSID60182497
- 28242-18-4
- Bis(2-amidinoethyl) succinate dihydrochloride
- Succinic acid, diester with hydracrylamidine, dihydrochloride
-
- Inchi: 1S/C10H18N4O4.2ClH/c11-7(12)3-5-17-9(15)1-2-10(16)18-6-4-8(13)14;;/h1-6H2,(H3,11,12)(H3,13,14);2*1H
- InChI Key: YTSOBFKJXMXBEF-UHFFFAOYSA-N
- SMILES: Cl.Cl.O(C(CCC(=O)OCCC(=N)N)=O)CCC(=N)N
Computed Properties
- Exact Mass: 330.0864
- Monoisotopic Mass: 330.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 298
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Boiling Point: 416.5°C at 760 mmHg
- Flash Point: 205.7°C
- PSA: 152.34
Butanedioic acid,1,4-bis(3-amino-3-iminopropyl) ester, hydrochloride (1:2) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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